Melibiouronic acid
Melibiouronic acid
Brand Name:
Vulcanchem
CAS No.:
109280-58-2
VCID:
VC20769059
InChI:
InChI=1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8+,9+,10-,12-/m0/s1
SMILES:
C(C(C(C(C(C=O)O)O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Molecular Formula:
C12H20O12
Molecular Weight:
356.28 g/mol
Melibiouronic acid
CAS No.: 109280-58-2
Cat. No.: VC20769059
Molecular Formula: C12H20O12
Molecular Weight: 356.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109280-58-2 |
|---|---|
| Molecular Formula | C12H20O12 |
| Molecular Weight | 356.28 g/mol |
| IUPAC Name | (2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8+,9+,10-,12-/m0/s1 |
| Standard InChI Key | NBTUEARNKVTGKY-RBAZEOKYSA-N |
| Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)C(=O)O)O)O)O |
| SMILES | C(C(C(C(C(C=O)O)O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O |
| Canonical SMILES | C(C(C(C(C(C=O)O)O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O |
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